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Compound of Interest

Compound Name: Calcium hopantenate hemihydrate

Cat. No.: B10782648

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information, including operational and disposal plans for Calcium
hopantenate hemihydrate.

Chemical Identifier:

e Name: Calcium hopantenate hemihydrate
e CAS Number: 17097-76-6

o Appearance: White to off-white powder[1]

Hazard Assessment: Based on data for similar compounds such as Calcium D-Pantothenate,
Calcium hopantenate hemihydrate is not classified as a hazardous substance.[2] However, it
is crucial to handle it as a potential irritant and to avoid dust formation, as with any chemical
powder. The product is noted to be capable of dust explosion, so avoiding dust accumulation
and sources of ignition is important.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to ensure the safety of laboratory
personnel when handling Calcium hopantenate hemihydrate.
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PPE Category Item Specification Purpose
) Chemical-resistant o To prevent skin
Hand Protection Nitrile or latex
gloves contact.

Safety glasses with
To protect eyes from

Eye Protection side shields or ANSI Z87.1-compliant )
dust particles.
goggles
To protect skin and
Body Protection Laboratory coat Standard clothing from
contamination.
Recommended when
) ) Dust mask or NIOSH-approved handling large
Respiratory Protection ) . ) )
respirator (e.g., N95) quantities or if dust is
generated.

Operational Plan

A systematic approach to handling Calcium hopantenate hemihydrate from receipt to
disposal is critical for safety and to maintain the integrity of the compound.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area, away from direct
sunlight and moisture.[1][3] The compound is described as hygroscopic.[4]

 Recommended storage temperature is room temperature.[1]
2. Handling and Weighing:

e Handle in a well-ventilated area, preferably in a chemical fume hood or a designated
weighing enclosure to minimize dust exposure.

e Use dedicated spatulas and weighing boats.
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Avoid creating dust. If dust is formed, use appropriate respiratory protection.[5]

After handling, wash hands thoroughly with soap and water.

w

. Spill Management:

In case of a small spill, carefully sweep or vacuum the powder, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

For large spills, evacuate the area and follow emergency procedures.

Disposal Plan

Proper disposal of Calcium hopantenate hemihydrate and its contaminated waste is
essential to prevent environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of as chemical waste in accordance with local, state, and federal
regulations. Do not discharge into drains or the environment.[5]

o Contaminated Materials: Gloves, wipes, and other disposable materials contaminated with
the compound should be placed in a sealed bag or container and disposed of as chemical
waste.

o Empty Containers: Triple rinse with a suitable solvent and dispose of the rinsate as chemical
waste. The empty container can then be disposed of as regular laboratory waste, depending
on local regulations.

Experimental Workflow for Handling Calcium Hopantenate Hemihydrate
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Safe Handling Workflow for Calcium Hopantenate Hemihydrate

Preparation

Review Safety Data Sheet (SDS)
(or equivalent safety information)

:

Don Personal Protective Equipment (PPE)
- Lab Coat
- Gloves
- Safety Glasses

Proceed to handling

Handling

Work in a well-ventilated area
(e.g., chemical fume hood)

l

Weigh the required amount
of Calcium hopantenate hemihydrate

l

Perform experimental procedure

Procedure complete

Cleanup & Disposal

Clean work area and equipment

l

Dispose of waste in
a designated chemical waste container

:

Remove and dispose of PPE properly

l

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Calcium hopantenate hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium Hopantenate Hemihydrate CAS: 17097-76-6 -Nanjing Gesuke Technology Co.,
Ltd . [nj-gsk.com]

e 2. spectrumchemical.com [spectrumchemical.com]

o 3. Calcium Hopantenate Hemihydrate - Natural Micron Pharm Tech [nmpharmtech.com]
e 4. Hopantenate Calcium | CymitQuimica [cymitquimica.com]

e 5. download.basf.com [download.basf.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Calcium Hopantenate Hemihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782648#personal-protective-equipment-for-
handling-calcium-hopantenate-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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